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Clarithromycin Impurity E Clarithromycin Impurity E A Di-O-alkyl Erythromycin is an impurity of Clarithromycin. Clarithromycin impurity E per British Pharmacopoeia.
Brand Name: Vulcanchem
CAS No.: 81103-14-2
VCID: VC0194077
InChI: InChI=1S/C39H71NO13/c1-16-27-39(10,45)34(46-13)22(4)29(41)20(2)18-38(9,48-15)33(53-36-30(42)26(40(11)12)17-21(3)49-36)23(5)31(24(6)35(44)51-27)52-28-19-37(8,47-14)32(43)25(7)50-28/h20-28,30-34,36,42-43,45H,16-19H2,1-15H3
SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)OC)C)C)OC)(C)O
Molecular Formula: C39H71NO13
Molecular Weight: 761.98

Clarithromycin Impurity E

CAS No.: 81103-14-2

Impurities

VCID: VC0194077

Molecular Formula: C39H71NO13

Molecular Weight: 761.98

Purity: > 95%

Clarithromycin Impurity E - 81103-14-2

CAS No. 81103-14-2
Product Name Clarithromycin Impurity E
Molecular Formula C39H71NO13
Molecular Weight 761.98
IUPAC Name 6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-13-hydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-7,12-dimethoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
Standard InChI InChI=1S/C39H71NO13/c1-16-27-39(10,45)34(46-13)22(4)29(41)20(2)18-38(9,48-15)33(53-36-30(42)26(40(11)12)17-21(3)49-36)23(5)31(24(6)35(44)51-27)52-28-19-37(8,47-14)32(43)25(7)50-28/h20-28,30-34,36,42-43,45H,16-19H2,1-15H3
SMILES CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)OC)C)C)OC)(C)O
Appearance White to Off-White Solid
Melting Point >255°C (dec.)
Description A Di-O-alkyl Erythromycin is an impurity of Clarithromycin. Clarithromycin impurity E per British Pharmacopoeia.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 6,11-Di-O-methylerythromycin; 11-O-Methylclarithromycin; USP Clarithromycin Related Compound A
PubChem Compound 14589666
Last Modified Dec 05 2021
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